Cas no 6334-89-0 ( )

• Product Name: &nbsp
• CAS No: 6334-89-0
• MF: C₁₁H₁₈ClN₅
• MW: 255.747120380402
• CID: 959865
• PubChem ID: 54609256
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-butyl-N,1-dimethylpyrazolo[3,4-d]pyrimidin-4-amine,hydrochloride
• NSC27635
• NSC-27635
• DTXSID10714863
• 6334-89-0
• N-Butyl-N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine--hydrogen chloride (1/1)
•  

• Inchi： 1S/C11H17N5.ClH/c1-4-5-6-15(2)10-9-7-14-16(3)11(9)13-8-12-10;/h7-8H,4-6H2,1-3H3;1H
• InChI Key： JPZKTTGCKWBHTK-UHFFFAOYSA-N
• SMILES： Cl.N(C)(C1=C2C=NN(C)C2=NC=N1)CCCC

Computed Properties

• Exact Mass: 255.12500
• Monoisotopic Mass: 255.1250733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• PSA: 46.84000
• LogP: 2.40160